Cas no 225385-09-1 (Thieno[3,2-b]pyridine, 7-chloro-2-(1-methyl-1H-imidazol-5-yl)-)

• Product Name: Thieno[3,2-b]pyridine, 7-chloro-2-(1-methyl-1H-imidazol-5-yl)-
• CAS No: 225385-09-1
• MF: C₁₁H₈ClN₃S
• MW: 249.719319343567
• CID: 1410641
• PubChem ID: 22250072
• Update Time: 2025-04-20

Thieno[3,2-b]pyridine, 7-chloro-2-(1-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine, 7-chloro-2-(1-methyl-1H-imidazol-5-yl)-
• 7-chloro-2-(1-methyl-1H-imidazol-5-yl)thieno[3,2-b]pyridine
• 7-chloro-2-(3-methylimidazol-4-yl)thieno[3,2-b]pyridine
• 5-{7-chlorothieno[3,2-b]pyridin-2-yl}-1-methyl-1H-imidazole
• 7-chloro-2-(3-methyl-3H-imidazol-4-yl)-thieno[3,2-b]pyridine
• WWUMCGZQACAQEO-UHFFFAOYSA-N
• SCHEMBL308516
• DA-07936
• DTXSID00623854
• 225385-09-1

• Inchi： 1S/C11H8ClN3S/c1-15-6-13-5-9(15)10-4-8-11(16-10)7(12)2-3-14-8/h2-6H,1H3
• InChI Key： WWUMCGZQACAQEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C=C(C3=CN=CN3C)SC=21

Computed Properties

• Exact Mass: 249.01294
• Monoisotopic Mass: 249.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 30.71